Cas no 941971-63-7 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide
• CAS No: 941971-63-7
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5501725
• Update Time: 2025-06-15

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methylsulfonylphenyl)acetamide
• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide

• Inchi： 1S/C19H19N3O4S/c1-12-4-5-13(2)16(10-12)18-21-22-19(26-18)20-17(23)11-14-6-8-15(9-7-14)27(3,24)25/h4-10H,11H2,1-3H3,(H,20,22,23)
• InChI Key： QOQGIZZJADAEAK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)CC1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide

Comprehensive Overview of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941971-63-7)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941971-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The compound features a 1,3,4-oxadiazole core, a heterocyclic moiety known for its versatility in drug design, coupled with 2,5-dimethylphenyl and 4-methanesulfonylphenyl substituents. These functional groups contribute to its distinct physicochemical characteristics, making it a subject of interest in medicinal chemistry and targeted drug development.

In recent years, researchers have focused on the role of 1,3,4-oxadiazole derivatives in modulating biological pathways, particularly in inflammation and oncology. The presence of the methanesulfonyl group in this compound enhances its potential as a kinase inhibitor, a hot topic in current drug discovery. Kinase inhibitors are widely explored for their efficacy in treating chronic diseases, aligning with the growing demand for precision medicine. This has led to increased searches for terms like "oxadiazole-based kinase inhibitors" and "sulfonylphenyl acetamide derivatives" in scientific databases and AI-driven research tools.

The compound's CAS No. 941971-63-7 is frequently queried in chemical registries, reflecting its relevance in patent filings and preclinical studies. Its molecular structure, characterized by the 2,5-dimethylphenyl ring, offers lipophilicity, which is critical for membrane permeability—a key factor in drug bioavailability. This property aligns with the rising interest in "bioavailability enhancement strategies" and "small molecule drug design", topics frequently discussed in pharmaceutical forums and search engines.

From a synthetic chemistry perspective, the preparation of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide involves multi-step organic reactions, including cyclization and sulfonylation. Researchers often search for "synthetic routes for oxadiazole acetamides" or "optimization of sulfonylphenyl derivatives", highlighting the compound's technical complexity and the need for efficient synthesis protocols. These queries underscore its importance in academic and industrial labs focusing on heterocyclic chemistry.

Beyond its chemical attributes, the compound's potential applications in neurodegenerative disease research have sparked curiosity. The methanesulfonylphenyl group is hypothesized to interact with amyloid aggregates, a hallmark of conditions like Alzheimer's. This connection has led to surges in searches for "oxadiazole compounds in neurodegeneration" and "sulfonyl-based therapeutics", reflecting the intersection of chemistry and neuroscience in modern drug discovery.

In summary, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941971-63-7) represents a promising scaffold in medicinal chemistry, with its 1,3,4-oxadiazole core and sulfonylphenyl functionality driving both academic and industrial research. Its alignment with trending topics like "kinase inhibition", "bioavailability optimization", and "neurodegenerative therapeutics" ensures its continued relevance in scientific discourse and search engine trends.